methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

• IUPAC Name: methyl 6-chloropyrrolo[2,3-b]pyridine-1-carboxylate
• InChI: InChI=1S/C9H7ClN2O2/c1-14-9(13)12-5-4-6-2-3-7(10)11-8(6)12/h2-5H,1H3
• InChI Key: YCPHTTJYZGPHIS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1C=CC2=C1N=C(C=C2)Cl
• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol

Description

Methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate is a chemical compound with the formula C9H7ClN2O2. It is used in laboratory chemicals, manufacture of substances, and scientific research and development.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C9H7ClN2O2. Unfortunately, the specific structural details are not available in the retrieved resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate include a molecular weight of 210.62. It is a solid at room temperature. More specific properties like melting point, boiling point, and solubility are not provided in the available resources.

Scientific Research Applications

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, identify proteins, or investigate post-translational modifications.

Diabetes and Related Conditions

. Therefore, it may find application in the prevention and treatment of disorders involving elevated plasma blood glucose, such as:

Cancer Research

. .

Safety and Hazards

This compound is classified as a skin irritant, eye irritant, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/clothing/eye protection/face protection, and storing in a well-ventilated place with the container tightly closed.

Mechanism of Action

Target of Action

Compounds with similar structures have been shown to have efficacy in reducing blood glucose levels , suggesting potential targets could be enzymes or receptors involved in glucose metabolism.

Result of Action

Similar compounds have been shown to reduce blood glucose levels , suggesting that it may have a hypoglycemic effect.

Action Environment

The action, efficacy, and stability of methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate can be influenced by various environmental factors. For instance, the compound should be stored at room temperature . Furthermore, its efficacy and stability could be affected by factors such as pH, presence of other compounds, and specific conditions within the biological environment.